methyl 4-(bromomethyl)-2,3-difluorobenzoate
Overview
Description
Methyl 4-(bromomethyl)-2,3-difluorobenzoate, also known as MBD, is an organobromine compound that is widely used in various scientific research applications. It is a colorless, water-soluble solid that has a melting point of 91°C and a boiling point of 253°C. MBD is an important intermediate in the synthesis of various organic compounds and has been used in the synthesis of a wide range of pharmaceuticals, agrochemicals, and other organic compounds. MBD is also used as a reagent in the synthesis of other organobromine compounds, such as 2-bromo-4-methyl-3-fluorobenzoic acid.
Scientific Research Applications
Methyl 4-(bromomethyl)-2,3-difluorobenzoate is a versatile and useful reagent for various scientific research applications. It is commonly used as a reagent in the synthesis of organic compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. methyl 4-(bromomethyl)-2,3-difluorobenzoate is also used in the synthesis of a wide range of heterocyclic compounds, such as 2-bromo-4-methyl-3-fluorobenzoic acid. In addition, methyl 4-(bromomethyl)-2,3-difluorobenzoate has been used in the synthesis of various polymers, such as polyurethanes and polyamides.
Mechanism of Action
The mechanism of action of methyl 4-(bromomethyl)-2,3-difluorobenzoate is not well understood. However, it is believed to act as a catalyst in the synthesis of various organic compounds. It is also believed that methyl 4-(bromomethyl)-2,3-difluorobenzoate can act as an electron acceptor, which can facilitate the transfer of electrons from one molecule to another. In addition, methyl 4-(bromomethyl)-2,3-difluorobenzoate is believed to be involved in the formation of covalent bonds between molecules, which can result in the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 4-(bromomethyl)-2,3-difluorobenzoate are not well understood. However, it is believed that methyl 4-(bromomethyl)-2,3-difluorobenzoate can act as a catalyst in the synthesis of various organic compounds, which can result in the formation of new compounds with potentially beneficial properties. In addition, methyl 4-(bromomethyl)-2,3-difluorobenzoate has been shown to be non-toxic and has not been associated with any adverse effects in humans or animals.
Advantages and Limitations for Lab Experiments
Methyl 4-(bromomethyl)-2,3-difluorobenzoate has several advantages for use in laboratory experiments. It is a colorless, water-soluble solid that has a melting point of 91°C and a boiling point of 253°C. This makes it easy to work with and store. In addition, methyl 4-(bromomethyl)-2,3-difluorobenzoate is a versatile and useful reagent for various scientific research applications. It is commonly used as a reagent in the synthesis of organic compounds, such as pharmaceuticals, agrochemicals, and other organic compounds.
The main limitation of methyl 4-(bromomethyl)-2,3-difluorobenzoate is that it is not well understood. The mechanism of action and biochemical and physiological effects of methyl 4-(bromomethyl)-2,3-difluorobenzoate are not well understood, so it is difficult to predict the effects of using methyl 4-(bromomethyl)-2,3-difluorobenzoate in laboratory experiments. In addition, methyl 4-(bromomethyl)-2,3-difluorobenzoate is a highly reactive compound and should be handled with caution.
Future Directions
The future of methyl 4-(bromomethyl)-2,3-difluorobenzoate lies in its potential to be used in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. In addition, methyl 4-(bromomethyl)-2,3-difluorobenzoate could be used in the synthesis of various polymers, such as polyurethanes and polyamides. Furthermore, further research into the mechanism of action and biochemical and physiological effects of methyl 4-(bromomethyl)-2,3-difluorobenzoate could lead to the development of more efficient and effective methods of synthesis. Finally, methyl 4-(bromomethyl)-2,3-difluorobenzoate could be used in the development of new compounds with potentially beneficial properties.
Synthesis Methods
The synthesis of methyl 4-(bromomethyl)-2,3-difluorobenzoate can be achieved through a few different methods. The most common method is the reaction of 2,3-difluorobenzoic acid with bromomethane in the presence of a strong base, such as potassium hydroxide. This reaction results in the formation of methyl 4-(bromomethyl)-2,3-difluorobenzoate and potassium bromide as the by-product. Another method of synthesis involves the reaction of 2,3-difluorobenzoic acid with bromomethylmagnesium chloride in the presence of an acid, such as hydrochloric acid. This reaction also yields methyl 4-(bromomethyl)-2,3-difluorobenzoate and magnesium chloride as the by-product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(bromomethyl)-2,3-difluorobenzoate involves the bromination of methyl 2,3-difluorobenzoate followed by the reaction of the resulting intermediate with formaldehyde and hydrobromic acid.", "Starting Materials": [ "Methyl 2,3-difluorobenzoate", "Bromine", "Formaldehyde", "Hydrobromic acid" ], "Reaction": [ "Step 1: Bromination of methyl 2,3-difluorobenzoate using bromine in the presence of a catalyst such as iron(III) bromide to yield methyl 4-bromo-2,3-difluorobenzoate.", "Step 2: Reaction of methyl 4-bromo-2,3-difluorobenzoate with formaldehyde and hydrobromic acid in the presence of a catalyst such as p-toluenesulfonic acid to yield methyl 4-(bromomethyl)-2,3-difluorobenzoate." ] } | |
CAS RN |
863248-27-5 |
Product Name |
methyl 4-(bromomethyl)-2,3-difluorobenzoate |
Molecular Formula |
C9H7BrF2O2 |
Molecular Weight |
265.1 |
Purity |
95 |
Origin of Product |
United States |
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